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Compound of Interest

Compound Name: (Z)2S,4R-Sacubitril

CAS No.: 2751722-77-5

Cat. No.: B15584828

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoselective synthesis of

(Z)-2S,4R-Sacubitril, a critical component of the angiotensin receptor-neprilysin inhibitor (ARNI)

Sacubitril/Valsartan. The focus is on robust and scalable synthetic strategies that ensure high

stereochemical purity, a crucial factor for the drug's efficacy and safety. This document details

key synthetic methodologies, presents comparative data, and provides illustrative diagrams of

the synthetic workflow and mechanism of action.

Introduction
Sacubitril, chemically known as (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-succinylamino-2-

methylpentanoic acid ethyl ester, is a prodrug that is converted in vivo to its active metabolite,

which inhibits the enzyme neprilysin. Neprilysin is responsible for the degradation of natriuretic

peptides, which play a vital role in regulating cardiovascular homeostasis. By inhibiting

neprilysin, Sacubitril increases the levels of these peptides, leading to vasodilation and reduced

sodium retention. The stereochemistry of Sacubitril is paramount, with the (2S,4R)
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configuration being the active diastereomer. Therefore, stereoselective synthesis is a key

challenge in its manufacturing process.

Key Synthetic Strategies
Several stereoselective strategies for the synthesis of Sacubitril have been developed, primarily

focusing on the efficient construction of the two chiral centers at the C2 and C4 positions. The

core of these syntheses often revolves around the preparation of the key intermediate,

(2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid. This

guide will focus on two prominent and effective approaches: Rhodium-Catalyzed Asymmetric

Hydrogenation and Chemoenzymatic Synthesis.

Rhodium-Catalyzed Asymmetric Hydrogenation
This approach is a widely adopted industrial method that relies on the diastereoselective

reduction of a prochiral enoic acid intermediate. The key step is the asymmetric hydrogenation

of (E)-(R)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpent-2-enoic acid, which sets

the stereochemistry at the C2 position.

Logical Workflow of Rhodium-Catalyzed Asymmetric Hydrogenation
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Biphenyl

(R)-tert-butyl (1-([1,1'-biphenyl]-4-yl)-3-oxopropan-2-yl)carbamate

Multi-step synthesis

Wittig Reaction

(E)-(R)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpent-2-enoic acid ethyl ester

Hydrolysis

(E)-(R)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpent-2-enoic acid

Asymmetric Hydrogenation
(Rh-catalyst)

(2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid

Esterification & Deprotection

(2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid ethyl ester

Succinylation

(Z)-2S,4R-Sacubitril

Click to download full resolution via product page

Caption: Synthetic workflow via asymmetric hydrogenation.
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Chemoenzymatic Synthesis
A more recent and greener approach involves the use of enzymes to catalyze key

stereoselective transformations. This method often utilizes a one-pot cascade reaction,

combining an ene-reductase and a transaminase to establish the two chiral centers with high

selectivity and yield.[1]

Logical Workflow of Chemoenzymatic Synthesis
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Biphenyl-4-yl-acetaldehyde

Aldol Condensation

Unsaturated keto acid

One-Pot Chemoenzymatic Cascade
(Ene-reductase & Transaminase)

(2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid

Protection & Esterification

(2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid ethyl ester

Deprotection & Succinylation

(Z)-2S,4R-Sacubitril
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Caption: Chemoenzymatic synthetic workflow.
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Quantitative Data Comparison
The following tables summarize the quantitative data for the key stereoselective steps in the

synthesis of Sacubitril intermediates.

Table 1: Asymmetric Hydrogenation of (E)-(R)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-

methylpent-2-enoic acid

Catalyst
/Ligand

Reagent
s

Solvent
Temp.
(°C)

Time (h)
Yield
(%)

Diastere
omeric
Excess
(de)

Referen
ce

[Rh(COD

)2]BF4 /

(R,R)-

Me-

Duphos

H2 (50

psi)
Methanol RT 12 >95 >98%

Generic

literature

values

[RuCl(p-

cymene)

(R)-

BINAP]Cl

H2 (4.0

MPa)
Methanol 40 - 80

97.8%

(optical

purity)

[2][3]

Nickel

acetate

tetrahydr

ate /

(R,R)-(-)-

N,N'-

bis(3,5-

di-tert-

butylsalic

ylidene)-

1,2-

cyclohex

anediami

ne

Ammoniu

m

formate

Ethanol 55 8 91.9 - [4]
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Table 2: Chemoenzymatic Synthesis of Sacubitril Precursor

Enzym
e
Syste
m

Substr
ate

Co-
factors

Solven
t

Temp.
(°C)

Time
(h)

Yield
(%)

Diaster
eomeri
c
Exces
s (de)

Refere
nce

Ene-

reducta

se

(GoER)

&

Transa

minase

Unsatur

ated

keto

acid

NAD(P)

H, PLP
Buffer 30 24 up to 87 >99% [1]

Experimental Protocols
Protocol for Asymmetric Hydrogenation
This protocol is a representative example for the synthesis of (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-

((tert-butoxycarbonyl)amino)-2-methylpentanoic acid.

Materials:

(E)-(R)-5-biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpent-2-enoic acid

[RuCl(p-cymene)(R)-BINAP]Cl (or other suitable Rh/Ru catalyst)

Methanol (anhydrous)

Hydrogen gas (high pressure)

3M Lithium Hydroxide (LiOH)

Di-tert-butyl dicarbonate (Boc)2O

Dichloromethane
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6M Hydrochloric acid (HCl)

Procedure:

In a high-pressure hydrogenation reactor, charge (E)-(R)-5-biphenyl-4-yl-4-tert-

butoxycarbonylamino-2-methylpent-2-enoic acid methyl ester (1.0 eq) and [RuCl(p-cymene)

(R)-BINAP]Cl (0.01 eq).

Add anhydrous methanol as the solvent.

Purge the reactor with nitrogen gas multiple times to remove air.

Pressurize the reactor with hydrogen gas to 4.0 MPa.

Heat the reaction mixture to 40°C and stir vigorously for the required time (monitor by TLC or

HPLC until completion).

After the reaction is complete, cool the reactor to room temperature and carefully release the

hydrogen pressure.

Concentrate the reaction mixture under reduced pressure to remove methanol.

To the residue, add 3M LiOH and heat the mixture under reflux.

After hydrolysis, add di-tert-butyl dicarbonate to protect the amine group.

Extract the aqueous phase with dichloromethane.

Acidify the aqueous phase to pH 2-4 with 6M HCl.

Extract the product with dichloromethane.

Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by crystallization or column chromatography to yield the desired

(2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic acid.[2][3]
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Protocol for Final Succinylation Step
This protocol describes the final step to produce Sacubitril from its amino ester precursor.

Materials:

(2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid ethyl ester hydrochloride

Succinic anhydride

Pyridine

Dichloromethane

Procedure:

Dissolve (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-amino-2-methylpentanoic acid ethyl ester

hydrochloride (1.0 eq) in dichloromethane.

Add pyridine (3.0 eq) to the solution and stir.

Add succinic anhydride (2.0 eq) to the reaction mixture.

Heat the mixture to 40-45°C and stir for approximately 6 hours, monitoring the reaction by

TLC or HPLC.

Upon completion, cool the reaction mixture and wash with dilute HCl to remove excess

pyridine.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by crystallization from a suitable solvent system (e.g., ethyl

acetate/hexanes) to obtain (Z)-2S,4R-Sacubitril.

Mechanism of Action: Neprilysin Inhibition
Sacubitril is a prodrug that is rapidly metabolized to its active form, LBQ657. LBQ657 is a

potent and selective inhibitor of neprilysin, a neutral endopeptidase.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physiological State
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Caption: Sacubitril's mechanism of action via neprilysin inhibition.

Conclusion
The stereoselective synthesis of (Z)-2S,4R-Sacubitril is a critical aspect of its production, with

significant advancements made in developing efficient and scalable manufacturing processes.

Both the well-established rhodium-catalyzed asymmetric hydrogenation and the emerging

chemoenzymatic approaches offer high levels of stereocontrol, ensuring the production of the

desired active diastereomer. The choice of a specific synthetic route in an industrial setting will

depend on a variety of factors, including cost-effectiveness, environmental impact, and

scalability. This guide provides a foundational understanding of these key methodologies for

professionals in the field of drug development and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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